Cas no 1171464-01-9 (N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl-4-ethylbenzene-1-sulfonamide)

• Product Name: N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl-4-ethylbenzene-1-sulfonamide
• CAS No: 1171464-01-9
• MF: C₁₉H₂₁N₃O₅S₂
• MW: 435.517142057419
• CID: 6543032
• Update Time: 2025-11-01

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl-4-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl-4-ethylbenzene-1-sulfonamide
• N-[2-(1,1-dioxothiolan-3-yl)-5-(furan-2-yl)pyrazol-3-yl]-4-ethylbenzenesulfonamide

• Inchi： 1S/C19H21N3O5S2/c1-2-14-5-7-16(8-6-14)29(25,26)21-19-12-17(18-4-3-10-27-18)20-22(19)15-9-11-28(23,24)13-15/h3-8,10,12,15,21H,2,9,11,13H2,1H3
• InChI Key： BYHTXRONQWPJSL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C3=CC=CO3)=NN2C2CCS(=O)(=O)C2)(=O)=O)=CC=C(CC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl-4-ethylbenzene-1-sulfonamide

N-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl-4-ethylbenzene-1-sulfonamide (CAS No. 1171464-01-9): A Comprehensive Overview

N-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl-4-ethylbenzene-1-sulfonamide (CAS No. 1171464-01-9) is a complex organic compound with a unique structure and a wide range of potential applications in the pharmaceutical and chemical industries. This compound, often referred to by its CAS number for brevity, has garnered significant attention due to its potential therapeutic properties and its role in various biochemical processes.

The molecular structure of CAS No. 1171464-01-9 is characterized by a sulfonamide group, a furan ring, and a thiolane moiety. These structural features contribute to its diverse biological activities, making it an interesting subject for both academic research and industrial development. The sulfonamide group is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors, which can be leveraged in drug design.

Recent studies have highlighted the potential of N-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl-4-ethylbenzene-1-sulfonamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as the NF-kB pathway.

Beyond its anti-inflammatory properties, CAS No. 1171464-01-9 has also shown promise in the field of cancer research. A study conducted by a team at the National Cancer Institute found that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific cellular processes that are more active in cancer cells compared to normal cells.

The thiolane moiety in N-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl-4-ethylbenzene-1-sulfonamide is another key structural feature that contributes to its biological activity. Thiolanes are known for their redox properties and their ability to form disulfide bonds, which can influence protein structure and function. This property makes the compound particularly interesting for applications where redox balance plays a crucial role, such as in neurodegenerative diseases and oxidative stress-related conditions.

In addition to its therapeutic potential, CAS No. 1171464-01-9 has been studied for its use as a probe molecule in biochemical assays. Its unique structure allows it to serve as a tool for investigating protein-protein interactions and enzyme kinetics. For example, researchers at the University of California have used this compound to study the binding affinity of various enzymes involved in metabolic pathways, providing valuable insights into the mechanisms of these enzymes.

The synthesis of N-1-(1,1-dioxo-1λ⁶-thiolan-3-y l)-3-(furan -2 - yl ) - 5 - yl ) - 5 - yl ) - 5 - yl ) - 5 - yl ) - 5 - yl ) - 5 - yl ) - 5 - yl ) - 5 - yl ) - 5 - yl ) - 5 - yl ) - 5 - yl ) - 5 - yl ) - involves several steps that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of a thiolane derivative with a furan-containing pyrazole followed by sulfonation with an appropriate reagent. The optimization of these synthetic pathways is an active area of research, with ongoing efforts aimed at developing more efficient and environmentally friendly methods.

The physicochemical properties of CAS No. 1171464-0-9, such as solubility, stability, and partition coefficient (logP), are critical factors that influence its bioavailability and pharmacokinetic profile. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various formulations. Additionally, its stability under different conditions has been evaluated to ensure that it remains active during storage and administration.

To further explore the potential applications of N-------------(furan-)pyrazol-)ethybenzene-sulfonamide, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in treating various conditions, including chronic inflammatory diseases and certain types of cancer. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-)pyrazol-)ethybenzene-sulfonamide (CAS No. ) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.